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Compound of Interest |

Compound Name: c60MC12

CAS No.: 403483-19-2

Cat. No.: B1453004

\ J

Introduction: The C60MC12 Risk Profile

C60MC12 is a specialized, solvent-soluble fullerene derivative (typically a C60-monoadduct
with dodecyl/alkyl chains) utilized primarily as an n-type semiconductor in organic photovoltaics
(OPV) and field-effect transistors (FETS).

Unlike pristine C60, which is highly insoluble, the "MC12" functionalization enhances solubility
in organic solvents (e.g., chlorobenzene, o-dichlorobenzene). This chemical modification alters
its bioavailability and environmental impact. Consequently, C60MC12 must be treated as a
Hazardous Nanomaterial with potential aquatic toxicity.

Critical Disposal Directive: Under no circumstances should C60MC12 enter municipal water
systems (sinks/drains) or general refuse. Its disposal requires high-temperature incineration via
a licensed hazardous waste facility.

Hazard Identification & Safety Data Summary

Before initiating disposal, operators must verify the state of the material (Solid Powder vs.
Solution).
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Parameter

Specification

Risk Implication

Physical State

Black/Dark Brown Powder or

Solution

Inhalation Hazard:
Nanoparticles can aerosolize
easily. Skin Absorption:
Soluble derivatives penetrate
skin more readily than pristine
C60.

H410: Very toxic to aquatic life
with long-lasting effects.H302:

Environmental Hazard: Zero-

GHS Class i o
Harmful if swallowed tolerance for drain disposal.
(derivative dependent).[1]
o Stable, but dust may form Fire Hazard: Avoid static
Reactivity ) ) o ] ]
explosive mixtures in air. discharge during transfer.
) Transport: Dissolved fullerenes
- Soluble in Toluene, )
Solubility can migrate through standard

Chlorobenzene, ODCB.

latex gloves.

Pre-Disposal Preparation

Objective: Containment of nanopatrticles to prevent inhalation and environmental release.

Personal Protective Equipment (PPE) Matrix

e Respiratory: NIOSH-approved N95 (minimum) or P100 respirator. If handling >1g of dry

powder, use a fume hood or glovebox.

e Dermal: Double-gloving is mandatory.

o Inner Layer: Nitrile (4 mil).

o Quter Layer: Nitrile (4-8 mil) or Laminate film (Silver Shield) if dissolved in halogenated

solvents.

e Ocular: Chemical splash goggles (safety glasses are insufficient for nanomaterial powders).
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Disposal Workflow: The Segregation Protocol

The following logic gate determines the correct waste stream for your C60MC12 residues.

Identify C60MC12 Waste Type

Is it Contaminated Debris?

. . 2
Is it Solid Powder? (Wipes, Gloves, Syringes)

1. Dampen with solvent
(to suppress dust)

Identify Solvent Base

2. Transfer to Anti-Static Bag
Contains Cl, Br, F \ No Halogens | Label: 'Solid Waste with Nanomaterials'

Double Bag in Clear Poly Bags

3. Seal & Place in Secondary Container Halogenated Waste Stream Non-Halogenated Waste Stream
(Wide-mouth Jar) (e.g., Chlorobenzene) (e.g., Toluene)

\

High-Temp Incineration
(Licensed Facility)

Click to download full resolution via product page

Figure 1: Decision tree for segregating C60MC12 waste streams to ensure compliance with
RCRA and nanomaterial safety standards.

Detailed Step-by-Step Procedures
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Protocol A: Disposal of Solid C60MC12 (Powder)

Why: Dry nanomaterials are easily aerosolized by air currents, posing an inhalation risk.

o Suppression: If the powder is loose, gently mist it with a compatible solvent (e.g., toluene) or
water to suppress dust generation.

o Primary Containment: Transfer the material into a screw-top glass vial or a high-density
polyethylene (HDPE) jar. Do not use simple zip-lock bags as primary containment for sharp
crystals or large quantities.

e Secondary Containment: Place the primary container into a 6-mil plastic waste bag or a
secondary plastic tub.

o Labeling: Affix a hazardous waste tag.
o Chemical Name: "C60MC12 Fullerene Derivative".
o Hazard Checkbox: Toxic, Environmental Hazard.[1]

o Note: "Contains Carbon Nanomaterials - DO NOT OPEN."

Protocol B: Disposal of C60MC12 Solutions

Why: C60MC12 is often dissolved in toxic organic solvents. The disposal route is dictated by
the solvent, not just the fullerene.

e Segregation:
o If dissolved in Chlorobenzene/ODCB: Use the Halogenated Waste carboy.
o If dissolved in Toluene/Xylene: Use the Non-Halogenated Waste carboy.

« Concentration Limit: If the solution is highly concentrated (>10 mg/mL), consider precipitating
the fullerene with methanol, filtering it, and disposing of the solid separately (Protocol A) to
reduce the volume of liquid hazardous waste.

» Rinsing: Rinse the original vessel 3 times with the solvent. Add rinsate to the waste carboy.
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Protocol C: Emergency Spill Cleanup

CRITICAL: Never use a dry brush or broom. This will aerosolize the nanoparticles.

Isolate: Evacuate the immediate area for 15 minutes to allow aerosols to settle.

Wet Method: Cover the spill with paper towels dampened with toluene (or solvent
appropriate for the surface).

Wipe: Wipe inward from the perimeter to the center.

Disposal: Place all contaminated towels and gloves into a sealable bag immediately. Treat as
Solid Hazardous Waste.

Regulatory Compliance & Validation

To ensure your process is audit-proof, adhere to these standards:

RCRA (USA): C60MC12 waste usually falls under "Process Waste." While C60 itself is not a
P-listed or U-listed waste, the solvents (e.g., Chlorobenzene - U037) often trigger RCRA
regulation [1].

Nanomaterial Best Practices: Follow NIOSH Current Intelligence Bulletin 65, which
recommends treating all carbon nanotubes and nanofibers (and by extension, functionalized
fullerenes) as potential respiratory hazards [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. MC12|MSDS [dcchemicals.com]

e To cite this document: BenchChem. [Proper Disposal Procedures for C60MC12].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1453004#c60mcl2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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